Cas no 2229305-11-5 (tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate)

• Product Name: tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate
• CAS No: 2229305-11-5
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6410557
• PubChem ID: 165674208
• Update Time: 2025-10-29

tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate
• tert-butyl 3-{[1-(aminomethyl)cyclopropyl]methyl}morpholine-4-carboxylate
• EN300-1901297
• 2229305-11-5

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-6-7-18-9-11(16)8-14(10-15)4-5-14/h11H,4-10,15H2,1-3H3
• InChI Key： HZQRANJATWABJE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC1(CN)CC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate

Introduction to tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate (CAS No. 2229305-11-5)

tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate, with the CAS number 2229305-11-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a tert-butyl group, and an aminomethyl-cyclopropylmethyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and pharmacological properties.

The synthesis of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate involves several sophisticated chemical reactions, including the formation of the morpholine ring and the introduction of the tert-butyl and aminomethyl-cyclopropylmethyl groups. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more accessible for further investigation.

In terms of its biological activity, tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate has shown promising results in various preclinical studies. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Studies have demonstrated that this compound can selectively interact with specific GPCRs, leading to potential applications in the treatment of neurological disorders, cardiovascular diseases, and other conditions.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated in several animal models. Preliminary findings suggest that tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate can effectively penetrate the BBB, which is crucial for its potential use in central nervous system (CNS) disorders. This property has sparked interest in its development as a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic profile of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate has also been studied extensively. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its potential therapeutic applications, tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate has been explored for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for investigating the function of specific proteins and pathways. For example, it has been used to study the role of GPCRs in cellular signaling and to identify novel drug targets.

The safety profile of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}morpholine-4-carboxylate (CAS No. 2229305-11-5) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies will continue to explore its full potential and pave the way for its future clinical applications.